Cas no 1551-45-7 (Ethyl 4-oxo-4H-pyran-2-carboxylate)

Ethyl 4-oxo-4H-pyran-2-carboxylate is a versatile heterocyclic compound featuring a pyranone core with an ester functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing fused heterocycles and bioactive molecules. The compound exhibits high reactivity at the 4-position carbonyl, enabling diverse transformations such as condensation, nucleophilic addition, and cyclization reactions. Its ester group further enhances utility by facilitating derivatization or hydrolysis to carboxylic acid derivatives. Ethyl 4-oxo-4H-pyran-2-carboxylate is commonly employed in pharmaceutical and agrochemical research due to its role in synthesizing pharmacophores like coumarins and flavonoids. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications.

Ethyl 4-oxo-4H-pyran-2-carboxylate structure

1551-45-7 structure

Product Name:Ethyl 4-oxo-4H-pyran-2-carboxylate

CAS No:1551-45-7

MF:C₈H₈O₄

MW:168.146722793579

MDL:MFCD17012130

CID:1026136

PubChem ID:12417446

Update Time:2025-06-07

Ethyl 4-oxo-4H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-oxo-4H-pyran-2-carboxylate
- Comanic acid ethyl ester
- ethyl 4-oxopyran-2-carboxylate
- 2-(Ethoxycarbonyl)-4-pyrone
- 4-Oxo-4H-pyran-2-carboxylic acid ethyl ester
- 7791AA
- FCH1145752
- AX8219521
- 4H-Pyran-2-carboxylic acid, 4-oxo-, ethyl ester
- BAA55145
- 1551-45-7
- Ethyl4-oxo-4H-pyran-2-carboxylate
- AKOS016003014
- C72931
- A907322
- DB-083478
- DTXSID00497315
- MFCD17012130
- CS-0160785
- DS-17458
- MDL： MFCD17012130
- Inchi： 1S/C8H8O4/c1-2-11-8(10)7-5-6(9)3-4-12-7/h3-5H,2H2,1H3
- InChI Key： YMLYKYFIFFAKJC-UHFFFAOYSA-N
- SMILES： O(C(C1=CC(C=CO1)=O)=O)CC

Computed Properties

Exact Mass: 168.04225873g/mol
Monoisotopic Mass: 168.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 0.6

Experimental Properties

Density: 1.267
Melting Point: 96-98 ºC
Boiling Point: 326.8±52.0°C at 760 mmHg
Flash Point: 139 ºC

Ethyl 4-oxo-4H-pyran-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Ethyl 4-oxo-4H-pyran-2-carboxylate Pricemore >>

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